4,4-Dimethyl-2-(methylamino)pentan-1-ol hydrochloride

• IUPAC Name: 4,4-dimethyl-2-(methylamino)pentan-1-ol;hydrochloride
• InChI: InChI=1S/C8H19NO.ClH/c1-8(2,3)5-7(6-10)9-4;/h7,9-10H,5-6H2,1-4H3;1H
• InChI Key: GTOJMKIXCPLQHD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(CO)NC.Cl
• Molecular Formula: C8H20ClNO
• Molecular Weight: 181.70 g/mol

Description

4,4-Dimethyl-2-(methylamino)pentan-1-ol hydrochloride, also known as DMMPH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMMPH is an organic compound with the molecular formula C8H19NO.HCl and a molecular weight of 183.71 g/mol. It is a white crystalline powder that is soluble in water and ethanol.

Scientific Research Applications

Spectroscopic Characterization and By-Products Identification

One study presents the mass, NMR, and IR spectroscopic characterization of designer drugs pentedrone and pentylone, highlighting the importance of spectroscopic techniques in identifying and elucidating the structure of complex organic compounds. This research is crucial for forensic science, providing insights into the identification of novel psychoactive substances (Westphal, F., Junge, T., Girreser, U., Greibl, W., & Doering, Carmen, 2012) Forensic Science International.

Synthetic Methods and Chemical Analysis

Another example involves the synthesis of a specific chlorophenyl compound through condensation and hydrogenation processes, showcasing synthetic strategies to achieve high yields and purities of targeted chemical entities. This research provides valuable knowledge on optimizing chemical reactions for the production of compounds with potential applications in various industries (Shen De-long, 2007) Journal of Zhejiang University of Technology.

Agricultural Applications of Chemical Compounds

Research on carbendazim and tebuconazole, compounds used in agriculture for the prevention and control of fungal diseases, demonstrates the application of chemical research in developing sustainable agricultural practices. Solid lipid nanoparticles and polymeric nanocapsules are explored as carrier systems for these fungicides, aiming to enhance their efficacy and reduce environmental impact (Campos, E., Oliveira, J. L., Silva, C. G. D. da, Pascoli, Mônica, Pasquôto, T., Lima, R., Abhilash, P., & Fraceto, Leonardo Fernandes, 2015) Scientific Reports.